5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide

• IUPAC Name: 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide
• InChI: InChI=1S/C10H16N4O/c1-10(2,3)13-7-4-5-8(12-6-7)9(11)14-15/h4-6,13,15H,1-3H3,(H2,11,14)
• InChI Key: XFEYWIWVWMVWFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=CN=C(C=C1)C(=NO)N
• Isomeric SMILES: CC(C)(C)NC1=CN=C(C=C1)/C(=N/O)/N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

The compound “5-(tert-butylamino)-N’-hydroxypyridine-2-carboximidamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with one nitrogen atom, and an imidamide group, which is a functional group consisting of two amide groups attached to the same carbon atom. The tert-butylamino group suggests the presence of a tertiary butyl group attached to an amino group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For instance, tert-butylamines can be produced commercially by direct amination of isobutylene using zeolite catalysts. Another method involves the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Adrenergic Receptor Antagonists : This compound is synthesized as part of research into new adrenergic receptor antagonists. An example of this synthesis involves the preparation of 7-aza analogs and subsequent thermal treatments and dehydrogenation processes (Tamura et al., 1981).

• Formation of Isoelectronic Analogues : Studies on isoelectronic analogs of this compound, involving thiazole, isothiazole, thiadiazole, pyrazine, and naphthyridines, show its versatility in synthesizing various compounds with potential beta-adrenoceptor antagonist activity and vasodilating potency (Baldwin et al., 1980).

• GLC Determination in Human Plasma : The compound is also used in gas-liquid chromatography (GLC) for determining drug concentrations in human plasma, highlighting its application in analytical chemistry (Vickers & Duncan, 1979).

Pharmacological Applications

• Antihypertensive Agents : Research into the synthesis of N-aralkyl analogues of this compound has shown its significance in the development of antihypertensive agents, demonstrating its application in cardiovascular pharmacology (McClure et al., 1983).

• Antibacterial Agents : The compound has been studied in the synthesis of fluoronaphthyridines, showing its potential application in developing antibacterial agents (Bouzard et al., 1992).

• Drug Metabolism Studies : The metabolic disposition of this compound in various species, including humans, dogs, and rats, has been studied, providing insights into its pharmacokinetics and metabolism (Vickers et al., 1980).

Molecular and Crystal Structure Analysis

• X-ray and DFT Analyses : The compound has been used in synthesizing Schiff base compounds, characterized using X-ray crystallography and Density Functional Theory (DFT) analyses. This highlights its application in molecular structure determination (Çolak et al., 2021).

• Co-crystal Analysis : The asymmetric unit of the title co-crystal involving this compound, comprising N′-hydroxypyridine-2-carboximidamide and succinic acid, has been studied, demonstrating its use in co-crystal analysis (Liu, 2013).